![molecular formula C10H12ClN3O3S B1471080 (3-((Phenylsulfonyl)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride CAS No. 1573547-68-8](/img/structure/B1471080.png)
(3-((Phenylsulfonyl)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
Overview
Description
(3-((Phenylsulfonyl)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
The compound, as part of the 1,2,4-oxadiazole family, may be relevant in studies focusing on chemical inhibitors of cytochrome P450 (CYP) isoforms in human liver microsomes. The precise targeting and inhibition of CYP isoforms are crucial for predicting drug-drug interactions (DDIs) due to the metabolism of diverse drugs by these enzymes. Selective chemical inhibitors in human liver microsomal incubations aid in deciphering the involvement of specific CYP isoforms in drug metabolism. Notably, compounds within the 1,2,4-oxadiazole and 1,3,4-oxadiazole categories may offer selective inhibition properties for various CYP isoforms, potentially influencing the metabolism of numerous pharmaceuticals and the assessment of DDIs (Khojasteh et al., 2011).
Scintillation Properties in Plastic Scintillators
Research into plastic scintillators based on polymethyl methacrylate highlights the significance of oxadiazole derivatives, including those similar to (3-((Phenylsulfonyl)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride, in improving scintillation properties. These compounds, when used as luminescent activators or wavelength shifters, can enhance the efficiency, optical transparency, and stability of scintillators without altering their fundamental characteristics. This application is pivotal in the development of materials for radiation detection and measurement (Salimgareeva & Kolesov, 2005).
Development of New Drug Aspirants
The oxadiazole core, specifically the 1,3,4-oxadiazole motif, is extensively recognized for its wide range of pharmacological activities. These compounds serve as critical structural units in the development of new drug candidates for treating various diseases. The 1,3,4-oxadiazole derivatives are explored for their antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, and anti-parasitic properties, among others. This diversity underscores the therapeutic potential of oxadiazole-containing molecules in medicinal chemistry and drug development processes (Rana, Salahuddin, & Sahu, 2020).
Properties
IUPAC Name |
[3-(benzenesulfonylmethyl)-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O3S.ClH/c11-6-10-12-9(13-16-10)7-17(14,15)8-4-2-1-3-5-8;/h1-5H,6-7,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUVFMAQNQJWMPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CC2=NOC(=N2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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